Cas no 1261897-16-8 (3-Chloro-5-(2,5-dimethylphenyl)phenol)

• Product Name: 3-Chloro-5-(2,5-dimethylphenyl)phenol
• CAS No: 1261897-16-8
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD18315464
• CID: 2761990
• PubChem ID: 53221203
• Update Time: 2025-07-18

3-Chloro-5-(2,5-dimethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261897-16-8
• MFCD18315464
• DTXSID30685864
• 3-CHLORO-5-(2,5-DIMETHYLPHENYL)PHENOL
• 3-Chloro-5-(2,5-dimethylphenyl)phenol, 95%
• 5-Chloro-2',5'-dimethyl[1,1'-biphenyl]-3-ol
• 3-Chloro-5-(2,5-dimethylphenyl)phenol

• MDL： MFCD18315464
• Inchi： 1S/C14H13ClO/c1-9-3-4-10(2)14(5-9)11-6-12(15)8-13(16)7-11/h3-8,16H,1-2H3
• InChI Key： INNFRIAQDMWJAO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C)C=CC=1C)O

Computed Properties

• Exact Mass: 232.0654927Da
• Monoisotopic Mass: 232.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Chloro-5-(2,5-dimethylphenyl)phenol

Introduction to 3-Chloro-5-(2,5-dimethylphenyl)phenol (CAS No. 1261897-16-8)

3-Chloro-5-(2,5-dimethylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261897-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the phenol class, characterized by its hydroxyl group (-OH) attached to an aromatic benzene ring. The presence of chloro and dimethyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and potential candidate for various applications.

The structural features of 3-Chloro-5-(2,5-dimethylphenyl)phenol contribute to its reactivity and functionality. The chloro group at the 3-position enhances electrophilic aromatic substitution reactions, while the dimethyl groups at the 2- and 5-positions provide steric hindrance and influence the compound's solubility and interaction with biological targets. These characteristics make it a versatile building block for designing more complex molecules, particularly in drug discovery and material science.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, making them promising candidates for therapeutic applications. Among these, 3-Chloro-5-(2,5-dimethylphenyl)phenol has been studied for its potential role in developing novel pharmacological agents. Its structural motif is reminiscent of several bioactive natural products and synthetic drugs, suggesting that it may serve as a precursor for next-generation therapeutics.

One of the most compelling aspects of 3-Chloro-5-(2,5-dimethylphenyl)phenol is its utility in medicinal chemistry. Researchers have explored its derivatives as inhibitors of various enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, modifications of this scaffold have led to compounds with enhanced binding affinity and selectivity for target proteins. The chloro substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of heterocyclic structures that are prevalent in modern drugs.

The synthesis of 3-Chloro-5-(2,5-dimethylphenyl)phenol involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. One common approach starts with the bromination or chlorination of a suitable precursor aromatic compound followed by selective methylation at the desired positions. Advanced techniques such as palladium-catalyzed reactions have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and cost-effective application in pharmaceutical manufacturing.

The pharmacological potential of 3-Chloro-5-(2,5-dimethylphenyl)phenol has been investigated through both computational modeling and experimental assays. Computational studies suggest that its rigid aromatic core can interact favorably with biological targets due to pi-stacking interactions and hydrophobic effects. Experimental validation through enzyme inhibition assays has confirmed these predictions, demonstrating that derivatives of this compound exhibit promising activity against enzymes like kinases and phosphodiesterases. These findings underscore the importance of structure-activity relationships (SAR) in designing effective drug candidates.

In addition to its pharmaceutical applications, 3-Chloro-5-(2,5-dimethylphenyl)phenol has shown promise in material science. Its ability to undergo polymerization or form coordination complexes with metal ions makes it a candidate for developing novel materials with tailored properties. For example, metal-organic frameworks (MOFs) incorporating this compound have been explored for applications in gas storage, catalysis, and sensing. The versatility of its structure allows for fine-tuning of material properties by modifying substituents or reaction conditions.

The regulatory landscape surrounding 3-Chloro-5-(2,5-dimethylphenyl)phenol is another critical consideration for researchers and manufacturers. While not classified as a hazardous or controlled substance under current regulations, proper handling procedures must be followed to ensure safety during synthesis and handling. Good Laboratory Practices (GLPs) should be adhered to when conducting experiments involving this compound to minimize risks associated with chemical exposure.

Future research directions for 3-Chloro-5-(2,5-dimethylphenyl)phenol include exploring its role in combinatorial chemistry and high-throughput screening (HTS). By integrating this compound into libraries of diverse scaffolds, researchers can accelerate the discovery process by rapidly screening thousands of derivatives for biological activity. Advances in automation and robotics have made HTS more feasible than ever before, allowing for efficient identification of lead compounds from complex chemical spaces.

The economic viability of producing 3-Chloro-5-(2,5-dimethylphenyl)phenol on an industrial scale is also a key factor in its widespread adoption. Optimizing synthetic routes to reduce costs while maintaining high quality is essential for commercial success. Collaborations between academia and industry can facilitate knowledge transfer and innovation in process chemistry. Such partnerships often lead to breakthroughs that enhance production efficiency without compromising purity or yield.

In conclusion,3-Chloro-5-(2,5-dimethylphenyl)phenol (CAS No. 1261897-16-8) represents a fascinating compound with diverse applications spanning pharmaceuticals to materials science. Its unique structural features offer opportunities for innovation through both synthetic chemistry and drug discovery efforts. As research continues to uncover new uses for this compound,3-Chloro-5-(2,5-dimethylphenyl)phenol is poised to play an increasingly important role in advancing scientific knowledge across multiple disciplines.